Cas no 53714-67-3 (2',4',6'-trichlorobiphenyl-3,4-diol)

• Product Name: 2',4',6'-trichlorobiphenyl-3,4-diol
• CAS No: 53714-67-3
• MF: C₁₂H₇Cl₃O₂
• MW: 289.54178071022
• CID: 1587779
• PubChem ID: 185751
• Update Time: 2025-04-21

2',4',6'-trichlorobiphenyl-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 2',4',6'-trichlorobiphenyl-3,4-diol
• 4-(2,4,6-trichlorophenyl)benzene-1,2-diol
• 53714-67-3
• DTXSID20201971
• 2,4,6-trichloro-3',4'-biphenyldiol

• Inchi： 1S/C12H7Cl3O2/c13-7-4-8(14)12(9(15)5-7)6-1-2-10(16)11(17)3-6/h1-5,16-17H
• InChI Key： YDAJQRJBLONOCA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(=C(C=1)O)O)Cl)Cl

Computed Properties

• Exact Mass: 287.95131
• Monoisotopic Mass: 287.951163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46